Cas no 61274-14-4 (2,5-Pyrrolidinedione, 1-[(cycloheptylcarbonyl)oxy]-)

• Product Name: 2,5-Pyrrolidinedione, 1-[(cycloheptylcarbonyl)oxy]-
• CAS No: 61274-14-4
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 486231
• PubChem ID: 71397534
• Update Time: 2025-04-19

2,5-Pyrrolidinedione, 1-[(cycloheptylcarbonyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-[(cycloheptylcarbonyl)oxy]-
• (2,5-dioxopyrrolidin-1-yl) cycloheptanecarboxylate
• 61274-14-4
• 1-[(Cycloheptanecarbonyl)oxy]pyrrolidine-2,5-dione
• DTXSID50819028

• Inchi： 1S/C12H17NO4/c14-10-7-8-11(15)13(10)17-12(16)9-5-3-1-2-4-6-9/h9H,1-8H2
• InChI Key： RQNHFKNZXITZBI-UHFFFAOYSA-N
• SMILES： O(C(C1CCCCCC1)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 239.11581
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.68